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Compound of Interest

Compound Name: Lauric anhydride

Cat. No.: B1208293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage conditions

for lauric anhydride. Understanding these parameters is critical for maintaining the integrity of

the compound in research, development, and manufacturing environments. This document

synthesizes available data on the physical and chemical properties, degradation pathways, and

recommended handling procedures for lauric anhydride.

Physicochemical Properties
Lauric anhydride, also known as dodecanoic anhydride, is the symmetrical anhydride of lauric

acid.[1] It is a white to off-white solid at room temperature.[2][3][4] A summary of its key

physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Lauric Anhydride
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Property Value References

CAS Number 645-66-9 [5]

Molecular Formula C24H46O3

Molecular Weight 382.62 g/mol

Melting Point 41-46 °C

Boiling Point 225 °C @ 100 mmHg

Flash Point >110 °C (>230 °F)

Solubility
Insoluble in water, slightly

soluble in chloroform.

Appearance White to off-white solid.

Chemical Stability and Degradation
Lauric anhydride is generally considered stable under recommended storage conditions.

However, as a carboxylic acid anhydride, its primary route of degradation is hydrolysis.

Hydrolysis
Lauric anhydride is sensitive to moisture and will readily hydrolyze in the presence of water to

form two equivalents of lauric acid. This reaction is the most significant factor affecting the

stability and purity of the compound during storage and handling. The hydrolysis reaction can

be accelerated by the presence of bases.

The degradation pathway via hydrolysis is illustrated in the following diagram:
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Hydrolysis of Lauric Anhydride

Lauric Anhydride
(C24H46O3)

Lauric Acid (2 eq.)
(C12H24O2)

+

Water
(H2O)

Hydrolysis
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Handling and Storage Workflow for Lauric Anhydride

Start

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh Required Amount

Use in Experiment

Tightly Reseal Container

Return to Designated Storage
(Cool, Dry, Inert Atmosphere)

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Lauric Anhydride Stability Assessment

Start: Receive Lauric Anhydride Lot

Initial Analysis (t=0)
(Purity, Impurity Profile)

Forced Degradation Studies Long-Term Stability Studies

Hydrolysis
(Acid, Base, Neutral) Thermal Stress Photostability Room Temperature Storage Cold Storage (-20°C)

Sample Analysis at Time Points
(e.g., HPLC)

Data Analysis
(Degradation Rate, Shelf-life Estimation)

End: Stability Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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